Cas no 28162-11-0 (α-chloro-4-(tert-pentyl)toluene)

• Product Name: α-chloro-4-(tert-pentyl)toluene
• CAS No: 28162-11-0
• MF: C₁₂H₁₇Cl
• MW: 196.716382741928
• MDL: MFCD00018884
• CID: 53281
• PubChem ID: 141400
• Update Time: 2025-06-20

α-chloro-4-(tert-pentyl)toluene Chemical and Physical Properties

Names and Identifiers

• alpha-Chloro-4-(tert-pentyl)toluene
• 1-(chloromethyl)-4-(2-methylbutan-2-yl)benzene
• Α-CHLORO-4-(T-PENTYL)TOLUENE
• 1-Chlormethyl-4-tert-pentyl-benzol
• 4-tert-pentyl-benzyl chloride
• 4-tert-Pentyl-benzylchlorid
• P-t-amyl chlorobenzyl
• p-t-Amylbenzylchlorid
• ZLD0488
• Toluene, a-chloro-p-tert-pentyl- (8CI)
• 4-tert-Pentylbenzyl chloride
• Toluene, alpha-chloro-p-(1,1-dimethyl-propyl)-
• 1-(chloromethyl)-4-(1,1-dimethylpropyl)benzene
• SCHEMBL6299448
• 1-(chloromethyl)-4-tert-pentylbenzene
• alpha-chloro-4-(tert-pentyl)-toluene
• EN300-207803
• 28162-11-0
• DTXSID50182426
• AKOS006283792
• GZSVKIJGGVPFGX-UHFFFAOYSA-N
• FT-0638765
• A819353
• 1-(Chloromethyl)-4-(tert-pentyl)benzene
• F72189
• P-t-Amylchlorobenzyl
• Toluene, .alpha.-chloro-p-(1,1-dimethyl-propyl)-,
• DB-022450
• α-chloro-4-(tert-pentyl)toluene

• MDL： MFCD00018884
• Inchi： 1S/C12H17Cl/c1-4-12(2,3)11-7-5-10(9-13)6-8-11/h5-8H,4,9H2,1-3H3
• InChI Key： GZSVKIJGGVPFGX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 196.10200
• Monoisotopic Mass: 196.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.982
• Boiling Point: 259.1°C at 760 mmHg
• Flash Point: 103.1°C
• Refractive Index: 1.501
• PSA: 0.00000
• LogP: 4.11300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on α-chloro-4-(tert-pentyl)toluene

α-chloro-4-(tert-pentyl)toluene (CAS No. 28162-11-0): A Comprehensive Overview

α-chloro-4-(tert-pentyl)toluene, identified by its CAS number 28162-11-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative has garnered attention due to its versatile applications in synthesis and its potential in developing novel chemical entities. The compound's structure, featuring a chloro substituent and a tert-pentyl group on a toluene backbone, imparts unique reactivity and makes it a valuable intermediate in various chemical processes.

The< strong>α-chloro-4-(tert-pentyl)toluene molecule exhibits a high degree of symmetry, which influences its interactions with other molecules. This symmetry is particularly relevant in pharmaceutical applications, where molecular shape and electronic properties play crucial roles in drug-receptor binding. Recent studies have highlighted the compound's role as a building block in the synthesis of more complex molecules, including those with potential therapeutic benefits.

In the context of modern chemical research, α-chloro-4-(tert-pentyl)toluene has been explored for its utility in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions often involve the formation of new carbon-carbon bonds, a key step in the synthesis of pharmaceuticals and agrochemicals. The chloro group on the molecule facilitates nucleophilic aromatic substitution reactions, making it an attractive candidate for such transformations.

One of the most intriguing aspects of α-chloro-4-(tert-pentyl)toluene is its potential application in the development of novel materials. Researchers have been investigating its use in polymer chemistry, where it can serve as a monomer or intermediate in the production of advanced polymers with tailored properties. The tert-pentyl group contributes to steric hindrance, which can influence the physical properties of the resulting materials, such as melting point and thermal stability.

The pharmaceutical industry has also shown interest in α-chloro-4-(tert-pentyl)toluene due to its structural similarity to known bioactive compounds. By modifying its structure, scientists aim to develop new drugs with improved efficacy and reduced side effects. Computational modeling and high-throughput screening techniques have been employed to identify derivatives of this compound that may exhibit desirable pharmacological properties.

In recent years, there has been a growing focus on green chemistry principles, which emphasize the use of sustainable and environmentally friendly synthetic methods. α-chloro-4-(tert-pentyl)toluene has been studied in the context of catalytic processes that minimize waste and energy consumption. For instance, transition metal-catalyzed reactions have been explored as alternatives to traditional synthetic routes, offering a more efficient and eco-friendly approach to producing this compound.

The role of α-chloro-4-(tert-pentyl)toluene in agrochemical research is another area of significant interest. Its derivatives have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides. These compounds can be designed to target specific pests while minimizing harm to beneficial organisms, aligning with the growing demand for sustainable agricultural practices.

The chemical reactivity of α-chloro-4-(tert-pentyl)toluene also makes it a valuable tool in analytical chemistry. It has been used as an internal standard or reference compound in various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These applications highlight its importance in ensuring accurate and reliable analytical results.

In conclusion, α-chloro-4-(tert-pentyl)toluene (CAS No. 28162-11-0) is a multifaceted compound with broad applications across multiple fields. Its unique structural features make it a valuable intermediate in organic synthesis, pharmaceutical development, material science, and agrochemical research. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further, driven by advancements in synthetic methodologies and computational techniques.